Cas no 1891732-47-0 (1-(2,4,5-trifluorophenyl)cyclohexylmethanamine)
1-(2,4,5-trifluorophenyl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine
- EN300-1797029
- 1891732-47-0
- [1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine
-
- Inchi: 1S/C13H16F3N/c14-10-7-12(16)11(15)6-9(10)13(8-17)4-2-1-3-5-13/h6-7H,1-5,8,17H2
- InChI Key: DHBYSXVDPPCWMY-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C1(CN)CCCCC1)F)F
Computed Properties
- Exact Mass: 243.12348400g/mol
- Monoisotopic Mass: 243.12348400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
1-(2,4,5-trifluorophenyl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797029-0.05g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1797029-0.1g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1797029-0.25g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1797029-0.5g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1797029-1.0g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1797029-2.5g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1797029-5.0g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1797029-10.0g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1797029-1g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1797029-5g |
[1-(2,4,5-trifluorophenyl)cyclohexyl]methanamine |
1891732-47-0 | 5g |
$2650.0 | 2023-09-19 |
1-(2,4,5-trifluorophenyl)cyclohexylmethanamine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine
Research Brief on 1-(2,4,5-Trifluorophenyl)cyclohexylmethanamine (CAS: 1891732-47-0): Recent Advances and Applications
1-(2,4,5-Trifluorophenyl)cyclohexylmethanamine (CAS: 1891732-47-0) is a fluorinated cyclohexylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluorophenyl and cyclohexylmethanamine moieties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization of 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine. The researchers employed a multi-step synthesis approach, starting from 2,4,5-trifluorobenzonitrile, followed by Grignard reaction and subsequent reduction to yield the target compound. The study highlighted the importance of fluorination in enhancing the compound's metabolic stability and blood-brain barrier permeability, making it a viable candidate for CNS-targeted therapies.
In another recent investigation, the pharmacological effects of 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine were evaluated in preclinical models of neurodegenerative diseases. The compound demonstrated significant neuroprotective effects in vitro and in vivo, attributed to its ability to modulate glutamate receptors and reduce oxidative stress. These findings, published in Neuropharmacology, suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
Further research has also explored the compound's role in metabolic disorders. A 2024 study in Diabetes & Metabolism reported that 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine exhibited insulin-sensitizing properties in animal models of type 2 diabetes. The study proposed that the compound's mechanism of action involves activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These results open new avenues for the development of novel antidiabetic drugs.
Despite these promising findings, challenges remain in the clinical translation of 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine. Issues such as pharmacokinetic variability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to optimize the compound's structure-activity relationship and evaluate its safety profile in human trials.
In conclusion, 1-(2,4,5-trifluorophenyl)cyclohexylmethanamine (CAS: 1891732-47-0) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and pharmacological characterization underscore its relevance in modern drug discovery. Continued research efforts will be crucial to fully unlock its clinical applications and address existing limitations.
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